2-({2-iodo-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}methyl)benzonitrile

• Molecular Formula: C24H14IN3O2S
• Molecular Weight: 535.4 g/mol
• IUPAC Name: 2-[[2-iodo-4-[(Z)-(1-oxo-[1,3]thiazolo[3,2-a]benzimidazol-2-ylidene)methyl]phenoxy]methyl]benzonitrile
• InChI: InChI=1S/C24H14IN3O2S/c25-18-11-15(9-10-21(18)30-14-17-6-2-1-5-16(17)13-26)12-22-23(29)28-20-8-4-3-7-19(20)27-24(28)31-22/h1-12H,14H2/b22-12-
• InChI Key: MFVRXJADFFLTMC-UUYOSTAYSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3)I)C#N
• SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3)I)C#N

Description

2-({2-iodo-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}methyl)benzonitrile is a chemical compound that has been studied extensively in scientific research. It is a synthetic molecule that has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-({2-iodo-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}methyl)benzonitrile is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition leads to the disruption of cellular pathways and ultimately results in the death of cancer cells or bacteria.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to disrupt the bacterial cell wall, leading to cell death. In addition, it has been shown to have fluorescent properties, which make it useful for imaging applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-({2-iodo-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}methyl)benzonitrile is its potential as a therapeutic agent for cancer and bacterial infections. It has also been shown to be useful as a fluorescent probe for imaging applications. However, one of the limitations of this compound is its complex synthesis method, which may make it difficult to produce on a large scale.

Future Directions

There are several future directions for research on 2-({2-iodo-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}methyl)benzonitrile. One direction is to investigate its potential as a therapeutic agent for other diseases, such as viral infections. Another direction is to explore its fluorescent properties further and develop new imaging applications. Additionally, research could focus on developing more efficient synthesis methods for this compound to make it more accessible for research and potential therapeutic use.
Conclusion:
In conclusion, this compound is a synthetic molecule that has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its complex synthesis method may make it difficult to produce on a large scale, but its potential as a therapeutic agent for cancer and bacterial infections, as well as its fluorescent properties, make it a promising compound for future research.

Synthesis Methods

The synthesis of 2-({2-iodo-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}methyl)benzonitrile involves several steps. The starting material is 2-iodo-4-nitrobenzaldehyde, which is reacted with 3-oxo-1,3-thiazolidine-2-carboxylic acid to form 2-iodo-4-nitrophenyl-3-oxo-1,3-thiazolidine-2-carboxylate. This intermediate is then reacted with 2-bromoethylphenol to form 2-iodo-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy]methyl benzoate. Finally, this compound is reacted with sodium cyanide to form this compound.

Scientific Research Applications

2-({2-iodo-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}methyl)benzonitrile has been studied extensively in scientific research for its potential applications in various fields. It has been investigated for its anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its antibacterial properties, as it has been shown to be effective against a range of bacterial strains. In addition, it has been investigated for its potential as a fluorescent probe for imaging applications.